Cas no 74601-38-0 (4H-Thiopyran-4-one, tetrahydro-3-(1-methylethyl)-, 1,1-dioxide)

• Product Name: 4H-Thiopyran-4-one, tetrahydro-3-(1-methylethyl)-, 1,1-dioxide
• CAS No: 74601-38-0
• MF: C₈H₁₄O₃S
• MW: 190.259961605072
• CID: 540769
• PubChem ID: 71403948
• Update Time: 2025-04-19

4H-Thiopyran-4-one, tetrahydro-3-(1-methylethyl)-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 4H-Thiopyran-4-one, tetrahydro-3-(1-methylethyl)-, 1,1-dioxide
• 1,1-dioxo-3-propan-2-ylthian-4-one
• 74601-38-0
• DTXSID40824823
• 3-(Propan-2-yl)-1lambda~6~-thiane-1,1,4-trione

• Inchi： 1S/C8H14O3S/c1-6(2)7-5-12(10,11)4-3-8(7)9/h6-7H,3-5H2,1-2H3
• InChI Key： SFDZYJHTLABFRR-UHFFFAOYSA-N
• SMILES： S1(CCC(C(C(C)C)C1)=O)(=O)=O

Computed Properties

• Exact Mass: 190.06636548g/mol
• Monoisotopic Mass: 190.06636548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 59.6Ų